![molecular formula C12H16BrNOS B2444811 (R,E)-N-(1-(3-bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide CAS No. 1076160-64-9](/img/structure/B2444811.png)
(R,E)-N-(1-(3-bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide
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Description
(R,E)-N-(1-(3-bromophenyl)ethylidene)-2-methylpropane-2-sulfinamide, also known as (R,E)-N-BEPMS, is a synthetic organic compound used in scientific research, drug development, and various laboratory experiments. This compound has a wide range of applications due to its unique structure and properties. It has been studied extensively in recent years, and its use in scientific research has been increasing.
Scientific Research Applications
Enantioselective Synthesis
The synthesis of enantiomerically pure α-phenylalkylamines through diastereoselective radical alkylation of sulfinimines demonstrates the utility of sulfinamide derivatives in producing enantiomerically pure compounds. This process involves the addition of alkyl radicals to ortho-X-substituted N-(benzylidene)-2-methylpropane-2-sulfinamides, showcasing the compound's relevance in synthesizing primary α-(tert-butyl)-ortho-hydroxy- and -ortho-methoxybenzylamines, and 3-isopropyl-substituted isoindolin-1-one (Fernández‐Salas et al., 2014).
Mechanistic Insights in Stereoselective Addition
The asymmetric nucleophilic 1,2-addition of sulfinyl imines with organometallic reagents provides mechanistic insights into the reaction, emphasizing the role of sulfinamides in controlling the stereoselectivity of chemical reactions (Hennum et al., 2014).
Solvent-Free Synthesis
The microwave-assisted, solvent-free synthesis of enantiomerically pure N-(tert-butylsulfinyl)imines highlights an environmentally friendly and efficient procedure for preparing sulfinyl aldimines and ketimines, demonstrating the compound's utility in sustainable chemical synthesis (Collados et al., 2012).
Chromatographic Enantioseparation
The enantioseparation of chiral sulfinamide derivatives on polysaccharide-based chiral stationary phases (CSPs) underlines the importance of sulfinamide derivatives in analytical chemistry, particularly in the separation of chiral compounds (Zeng et al., 2018).
Antimicrobial Activity
The synthesis of thio-substituted ethyl nicotinate derivatives from 3-(4-bromophenyl)-2-cyanoprop-2-enethioamide and their potential antimicrobial activity showcase the role of bromophenyl derivatives in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
properties
IUPAC Name |
(NE)-N-[1-(3-bromophenyl)ethylidene]-2-methylpropane-2-sulfinamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNOS/c1-9(14-16(15)12(2,3)4)10-6-5-7-11(13)8-10/h5-8H,1-4H3/b14-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJYVHAAXTPZBPB-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NS(=O)C(C)(C)C)C1=CC(=CC=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\S(=O)C(C)(C)C)/C1=CC(=CC=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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